N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide

• IUPAC Name: N-[(Z)-[amino-(6-methoxy-2-oxochromen-3-yl)methylidene]amino]benzamide
• InChI: InChI=1S/C18H15N3O4/c1-24-13-7-8-15-12(9-13)10-14(18(23)25-15)16(19)20-21-17(22)11-5-3-2-4-6-11/h2-10H,1H3,(H2,19,20)(H,21,22)
• InChI Key: OIUUYAFUASGLIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=O)C(=C2)C(=NNC(=O)C3=CC=CC=C3)N
• Isomeric SMILES: COC1=CC2=C(C=C1)OC(=O)C(=C2)/C(=N/NC(=O)C3=CC=CC=C3)/N
• Molecular Formula: C18H15N3O4
• Molecular Weight: 337.3 g/mol

Description

N-(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide (N-ZAMBC) is a type of organic compound that has been studied for its potential applications in the laboratory and in scientific research. N-ZAMBC is a hydrazide derivative of 6-methoxy-2-oxo-2H-chromen-3-yl, and is a relatively new compound that has been studied for its various properties and applications.

Scientific Research Applications

N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide has been studied for its potential applications in scientific research. It has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins and other inflammatory mediators. In addition, N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide has been found to have antioxidant activity, which makes it a potential candidate for use in the treatment of various diseases. N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide has also been found to have antibacterial activity, and may be useful in the treatment of bacterial infections.

Mechanism of Action

The mechanism of action of N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide is not fully understood. However, it is believed that the compound binds to the active site of the enzyme COX-2, which prevents the enzyme from catalyzing the synthesis of prostaglandins and other inflammatory mediators. Additionally, N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide has been found to have antioxidant activity, which may be due to its ability to scavenge free radicals and reduce oxidative stress.
Biochemical and Physiological Effects
N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of the enzyme COX-2, which prevents the synthesis of prostaglandins and other inflammatory mediators. Additionally, N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide has been found to have antioxidant activity, which may help to protect cells from damage caused by free radicals. Furthermore, N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide has been found to have antibacterial activity, which may be useful in the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and can be produced in large quantities in a short period of time. Additionally, N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide has been found to have a number of biochemical and physiological effects, making it a useful compound for studying various biological processes. However, there are some limitations to using N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide in laboratory experiments. For example, the mechanism of action of N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide is not fully understood, and its effects may vary depending on the specific conditions of the experiment.

Future Directions

The potential future directions for N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide are numerous. Further research is needed to better understand the mechanism of action of N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide and to determine the optimal conditions for its use in laboratory experiments. Additionally, N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide may have potential applications in the treatment of various diseases, such as cancer, and further research is needed to determine its efficacy in this regard. Lastly, N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide may be useful in the development of new drugs, and further research is needed to explore this possibility.

Synthesis Methods

N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide is synthesized through a multi-step process that involves the reaction of chromone with hydrazine, followed by the reaction with a methylene transfer reagent. The first step involves the reaction of chromone with hydrazine in the presence of a base, such as sodium carbonate, to form an intermediate product. The intermediate product is then reacted with a methylene transfer reagent to form N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide. This method of synthesis is relatively simple and straightforward, and can be used to produce a large amount of N'-[(Z)-amino(6-methoxy-2-oxo-2H-chromen-3-yl)methylidene]benzohydrazide in a short period of time.